2-(4-Aminopiperidin-1-yl)benzamide
Overview
Description
“2-(4-Aminopiperidin-1-yl)benzamide” is a chemical compound. It is a derivative of benzamide, which is an important class of compounds in medicinal chemistry .
Synthesis Analysis
The synthesis of benzamides, including “this compound”, can be achieved through direct condensation of carboxylic acids and amines in the presence of diatomite earth@IL/ZrCl4 under ultrasonic irradiation . This method is advantageous due to its use of a superior and recoverable catalyst, low reaction times, simple procedure, high-yielding and eco-friendly process .Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using techniques such as X-ray diffraction (XRD) study .Chemical Reactions Analysis
Piperidine derivatives, including “this compound”, are involved in various intra- and intermolecular reactions leading to the formation of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” can be inferred from its structural features. As an amide, it is expected to have high boiling and melting points due to the polar nature of the amide group and hydrogen bonding .Scientific Research Applications
Clinical and Neurobiological Findings in Children
A study on tiapride, a derivative of benzamide, showed it to be effective in treating tic disease in children without impairing cognitive performance, EEG frequency, sensory evoked potentials, or neurosecretory hypothalamic-hypophyseal regulation of various hormones. However, tiapride caused moderate hyperprolactinemia during treatment, attributed to its dopaminergic properties (Eggers, Rothenberger, & Berghaus, 2004).
Neuropharmacology
Pramipexole, an amino-benzathiazole and a direct-acting dopamine receptor agonist, showed high affinity for dopamine D2-like receptors, particularly the D3 subtype. Unlike ergot dopamine receptor agonists, pramipexole demonstrated selectivity for dopamine receptors and a notable efficacy for stimulating dopamine receptors without receptor desensitization (Piercey, Hoffmann, Smith, & Hyslop, 1996).
Oncology
MS-275, another benzamide derivative with histone deacetylase (HDAC) inhibitory activity, was evaluated in a clinical trial involving adults with advanced acute leukemias. The study showed that MS-275 effectively inhibits HDAC in vivo and suggested further testing, preferably in patients with less-advanced disease (Gojo et al., 2007).
Histone Deacetylase Inhibition
Chidamide, a novel benzamide type of HDAC inhibitor, exhibited significant single-agent activity and manageable toxicity in treating relapsed or refractory peripheral T-cell lymphoma (PTCL), providing a new treatment option for this indication in China (Shi et al., 2015).
Anti-inflammatory Properties
A study on SG-HQ2, a synthetic analogue of gallic acid, revealed its potential as a therapeutic candidate for mast cell-mediated allergic inflammatory diseases through suppression of histamine release and pro-inflammatory cytokines (Je et al., 2015).
Mechanism of Action
Target of Action
The primary target of the compound 2-(4-Aminopiperidin-1-yl)benzamide is a cell surface glycoprotein receptor . This receptor plays a crucial role in the costimulatory signal that is essential for T-cell receptor (TCR)-mediated T-cell activation .
Mode of Action
This compound interacts with its target, the cell surface glycoprotein receptor, and acts as a positive regulator of T-cell coactivation . By binding to this receptor, it enhances the costimulatory signal that is necessary for T-cell activation .
Biochemical Pathways
The interaction of this compound with the cell surface glycoprotein receptor affects the T-cell activation pathway . This leads to downstream effects that include the enhancement of T-cell coactivation .
Result of Action
The molecular and cellular effects of this compound’s action involve the enhancement of T-cell coactivation . This results in an increase in T-cell activation, which plays a crucial role in immune responses .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the hypoxic microenvironment of tumor cells can affect the action of the compound
Safety and Hazards
Future Directions
Piperidine derivatives, including “2-(4-Aminopiperidin-1-yl)benzamide”, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Properties
IUPAC Name |
2-(4-aminopiperidin-1-yl)benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O/c13-9-5-7-15(8-6-9)11-4-2-1-3-10(11)12(14)16/h1-4,9H,5-8,13H2,(H2,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDWRGCPAYZUTLE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N)C2=CC=CC=C2C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1039022-14-4 | |
Record name | 2-(4-aminopiperidin-1-yl)benzamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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